3-(1-methyl-1H-pyrazol-4-yl)propan-1-amine dihydrochloride
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Overview
Description
“3-(1-methyl-1H-pyrazol-4-yl)propan-1-amine dihydrochloride” is a chemical compound with the IUPAC name 3-(1-methyl-1H-pyrazol-4-yl)propylamine . It has a molecular weight of 125.17 . This compound is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringNCCCc1cn[nH]c1
. The InChI code for this compound is 1S/C6H11N3/c7-3-1-2-6-4-8-9-5-6/h4-5H,1-3,7H2, (H,8,9)
. Physical and Chemical Properties Analysis
This compound is in solid form . It has a molecular weight of 125.17 .Scientific Research Applications
Heterocyclic Compound Synthesis
3-(1-methyl-1H-pyrazol-4-yl)propan-1-amine dihydrochloride is related to the broader class of pyrazole derivatives, which are recognized for their role in the synthesis of heterocyclic compounds. Pyrazoles serve as a foundational structure in producing various heterocyclic compounds due to their unique reactivity. These compounds are pivotal in synthesizing pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, spiropyrans, and more, showcasing their versatility as building blocks in organic synthesis. The unique reactivity of pyrazole derivatives under mild reaction conditions has been exploited to generate versatile cynomethylene dyes from a range of precursors, including amines and phenols, indicating their significant application potential in dye and pigment synthesis (Gomaa & Ali, 2020).
Medicinal Chemistry
In medicinal chemistry, pyrazole derivatives, including structures related to this compound, have been extensively studied for their therapeutic potential. These compounds have demonstrated a wide spectrum of biological activities, making them potent medicinal scaffolds. Methyl-substituted pyrazoles, in particular, have shown promising results across various pharmacological fields. Their applications span anti-inflammatory, analgesic, antipyretic, antiviral, antibacterial, anticancer, anticonvulsant, hypoglycemic activities, and more. This highlights the compound's relevance in drug discovery and development, providing a foundation for generating new leads with high efficacy and reduced microbial resistance (Sharma et al., 2021).
Enzyme Inhibition
Another significant application area for pyrazole derivatives involves their role in enzyme inhibition, particularly targeting cytochrome P450 isoforms. These enzymes are crucial in drug metabolism, and understanding their interaction with pyrazole derivatives can aid in predicting drug-drug interactions and optimizing drug design. The selectivity of these compounds towards various CYP isoforms underscores their importance in pharmacokinetics and pharmacodynamics, providing a pathway for developing safer and more effective therapeutic agents (Khojasteh et al., 2011).
Safety and Hazards
Future Directions
The future directions of “3-(1-methyl-1H-pyrazol-4-yl)propan-1-amine dihydrochloride” could involve further exploration of its potential applications in pharmaceuticals, agrochemicals, and dyestuff . Additionally, more research could be conducted to understand its mechanism of action and potential therapeutic effects .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-methyl-1H-pyrazol-4-yl)propan-1-amine dihydrochloride involves the reaction of 1-methyl-1H-pyrazole-4-carboxaldehyde with 3-aminopropan-1-ol, followed by the reduction of the resulting imine to yield the target compound. The dihydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "1-methyl-1H-pyrazole-4-carboxaldehyde", "3-aminopropan-1-ol", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 1-methyl-1H-pyrazole-4-carboxaldehyde with 3-aminopropan-1-ol in the presence of a catalyst to form the imine intermediate.", "Step 2: Reduction of the imine intermediate using sodium borohydride to yield the target compound.", "Step 3: Formation of the dihydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS No. |
1431970-25-0 |
Molecular Formula |
C7H15Cl2N3 |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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